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Compound of Interest

Compound Name: AD-mix-a

Cat. No.: B15976452

Get Quote

For Researchers, Scientists, and Drug Development Professionals

AD-mix-α is a commercially available reagent mixture that has become an indispensable tool in

asymmetric synthesis, particularly for the stereoselective preparation of chiral diols. This guide

provides a comprehensive overview of the composition of AD-mix-α, detailed experimental

protocols for its application in the Sharpless asymmetric dihydroxylation, and an examination of

the underlying catalytic cycle.

Core Composition of AD-mix-α
AD-mix-α is a carefully formulated, powdered mixture of four key components, each playing a

crucial role in the catalytic asymmetric dihydroxylation of alkenes. The precise ratio of these

components is critical for achieving high yields and enantioselectivities. The mixture is

designed to be a convenient, "off-the-shelf" reagent system, obviating the need for the

individual preparation and handling of the highly toxic and volatile osmium tetroxide.

The standard composition of technical grade AD-mix-α is summarized in the table below.
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Component Chemical Formula
Molar Ratio
(approx.)

Function

Potassium

Ferricyanide
K₃[Fe(CN)₆] 3

Stoichiometric re-

oxidant; regenerates

the active Os(VIII)

species from the

Os(VI) state, allowing

for a catalytic amount

of osmium to be used.

Potassium Carbonate K₂CO₃ 3

Base; maintains the

alkaline pH required

for the reaction and

accelerates the

hydrolysis of the

osmate ester

intermediate.

(DHQ)₂PHAL C₄₈H₅₄N₆O₄ 0.01

Chiral Ligand; a

derivative of the

cinchona alkaloid

dihydroquinine, it

coordinates to the

osmium center,

creating a chiral

environment that

directs the

stereochemical

outcome of the

dihydroxylation.

Potassium

Osmate(VI) Dihydrate
K₂OsO₂(OH)₄ 0.002

Osmium Source; a

stable and less

hazardous precursor

to the active catalyst,

osmium tetroxide

(OsO₄).
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Table 1: Core Components and their Functions in AD-mix-α.

The Sharpless Asymmetric Dihydroxylation:
Catalytic Cycle
The Sharpless asymmetric dihydroxylation transforms a prochiral alkene into a chiral vicinal

diol with high enantioselectivity. The reaction proceeds through a catalytic cycle involving the

osmium catalyst, the chiral ligand, and the stoichiometric re-oxidant. The (DHQ)₂PHAL ligand in

AD-mix-α generally directs the hydroxylation to the α-face of the alkene, leading to the

formation of a specific enantiomer of the diol.
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Primary Catalytic Cycle

Secondary Pathway (Lower ee)

OsO₄-Ligand Complex

Cyclic Osmate(VI)
Ester Intermediate

+ Alkene
[3+2] Cycloaddition

Alkene
(R¹R²C=CR³R⁴)

Chiral Diol
(R¹R²C(OH)-C(OH)R³R⁴)

+ 2H₂O
Hydrolysis

Oxidized Osmate(VIII)
Ester

+ K₃[Fe(CN)₆]

Reduced Os(VI)
SpeciesRelease of Product

+ K₃[Fe(CN)₆] (Re-oxidant)
- K₄[Fe(CN)₆]

Diol (lower ee)+ Alkene, H₂O

Alkene
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Start

Dissolve AD-mix-α in
1:1 t-BuOH/H₂O

Cool reaction mixture
to 0 °C

Add alkene substrate

Stir vigorously at 0 °C
(or room temperature for

slow reactions)

Monitor reaction by TLC Extract with EtOAc

Quench with solid Na₂SO₃

Reaction complete

Stir for 1 hr

Dry organic layers over
MgSO₄ or Na₂SO₄

Concentrate under
reduced pressure

Purify by flash
chromatography

Obtain pure chiral diol

Click to download full resolution via product page
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To cite this document: BenchChem. [The Composition and Application of AD-mix-α: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15976452/docs#the-composition-and-application-of-
ad-mix-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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